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Compound of Interest

Compound Name: Nibroxane

Cat. No.: B1678675 Get Quote

Nibroxane: Unraveling a Synthetic Antimicrobial
Agent
For researchers, scientists, and drug development professionals, a comprehensive

understanding of a compound's origins and properties is paramount. This guide addresses the

available scientific and technical information regarding Nibroxane, a synthetic antimicrobial

agent. Despite its recognition as a chemical entity, publicly accessible data on its natural

sources, detailed experimental protocols, and specific biological pathways remains limited.

Identification and Physicochemical Properties
Nibroxane is a synthetic organic compound identified by the CAS Registry Number 53983-00-

9. Its chemical name is 5-Bromo-2-methyl-5-nitro-1,3-dioxane[1]. The World Health

Organization listed "nibroxane" as a proposed International Nonproprietary Name (INN) in

1976, suggesting its initial synthesis and investigation as a potential pharmaceutical substance

around that period[2].

Available data on its physicochemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C5H8BrNO4 [3]

Molecular Weight 226.03 g/mol [4]

Melting Point 72 °C [4]

Water Solubility 6.093 g/L at 25 °C [4]

CAS Registry Number 53983-00-9 [1][2][4][5][6]

Origin and Natural Sources
Current scientific literature and chemical databases categorize Nibroxane as a synthetic

compound. There is no evidence to suggest that Nibroxane is a naturally occurring substance

or has been isolated from any natural sources, such as marine organisms, plants, or

microorganisms. While marine bryozoans are known to produce a wide array of bioactive

secondary metabolites, extensive reviews of these compounds do not list Nibroxane among

them.

Antimicrobial Activity
Nibroxane is consistently identified as an antimicrobial or antibacterial agent in various

pharmaceutical and chemical catalogs[7][8]. It has also been registered as a pesticidal active

ingredient, further indicating its recognized biological activity against microorganisms[5][9].

However, specific details regarding its spectrum of activity, mechanism of action, and potency

(e.g., minimum inhibitory concentrations against various pathogens) are not available in the

public domain. One source mentions that it is an orally active antimicrobial agent that

metabolizes into 2-methyl-5-nitro-m-dioxane in mice[7].

Experimental Protocols and Data
A critical gap in the publicly available information for Nibroxane is the absence of detailed

experimental protocols for its synthesis, isolation, or purification. The original scientific

publications or patents that would typically contain this information could not be retrieved

through extensive searches of available databases. Consequently, quantitative data from
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preclinical or clinical studies, such as pharmacokinetic profiles, toxicology data, or efficacy

studies, are not available to be presented.

Signaling Pathways and Mechanism of Action
There is no information available in the scientific literature regarding the specific signaling

pathways that Nibroxane may modulate in target organisms or in host systems. The molecular

mechanism by which it exerts its antimicrobial effect remains uncharacterized in the public

domain.

Conclusion
Nibroxane is a recognized synthetic antimicrobial compound with established physicochemical

properties. However, a thorough investigation of publicly accessible scientific and technical

literature reveals a significant lack of in-depth information. The origin of Nibroxane is synthetic,

with no known natural sources. While its antimicrobial activity is noted, the specific details of its

biological action, experimental procedures for its synthesis and handling, and its interaction

with biological pathways are not documented in available resources. This information gap

highlights the challenge in providing a complete technical guide for compounds that, despite

being cataloged, lack a substantial body of published research. Further investigation into

historical chemical literature or proprietary industrial archives may be necessary to uncover the

foundational research on this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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